Cas no 1638768-06-5 (tert-butyl N-{[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]methyl}carbamate
• CAS No: 1638768-06-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD27987013
• CID: 4610296
• PubChem ID: 118997548
• Update Time: 2024-11-04

tert-butyl N-{[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl((3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl)methyl)carbamate
• Carbamic acid, N-[[3-(aminomethyl)bicyclo[1.1.1]pent-1-yl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]methyl}carbamate
• PS-15411
• 1638768-06-5
• DTXSID701121426
• SY321106
• SB11719
• P14292
• tert-Butyl ((3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl)methyl)carbamate
• MFCD27987013
• 3-(BOC-AMINOMETHYL)-BICYCLO[1.1.1]PENTAN-1-YLMETHANAMINE
• 3-(Boc-aminomethyl)-bicyclo[1.1.1]pentane-1-methamine
• 1-[Boc-amino(methyl)]-3-(aminomethyl)bicyclo[1.1.1]pentan
• 1-[3-(Aminomethyl)bicyclo[1.1.1]pentan-1-yl]-N-Boc-methanamine
• CS-0108538
• tert-butyl N-[[3-(aminomethyl)-1-bicyclo[1.1.1]pentanyl]methyl]carbamate

• MDL： MFCD27987013
• Inchi： 1S/C12H22N2O2/c1-10(2,3)16-9(15)14-8-12-4-11(5-12,6-12)7-13/h4-8,13H2,1-3H3,(H,14,15)
• InChI Key： MGMLIKLKQQVZPW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC12CC(CN)(C1)C2

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų